Methyl 2-(cyclohexylamino)-5-nitrobenzoate
Description
Scientific Research Applications
Synthesis Improvements
Methyl 2-(cyclohexylamino)-5-nitrobenzoate's synthesis process has been enhanced in recent research. For instance, Cai Chun (2004) explored an improved synthesis method, focusing on using a mixture of nitric acid and sulfuric acid in nitration, which resulted in a high yield above 80%, lower production costs, and high-quality output (Cai Chun, 2004).
Solubility and Solute Descriptors
The solubility of compounds related to Methyl 2-(cyclohexylamino)-5-nitrobenzoate in various organic solvents has been studied. Erin Hart et al. (2017) employed spectroscopic methods to measure the solubility of 2-methyl-3-nitrobenzoic acid in different solvents, providing valuable solute descriptors for the substance (Hart et al., 2017).
Novel Synthesis Processes
Chemical Reactions and Properties
Studies on Methyl 2-(cyclohexylamino)-5-nitrobenzoate and related compounds have revealed various chemical reactions and properties. J. Arient et al. (1967) investigated the nitration of toluoylbenzoic acid and the cyclization of corresponding amino-acids to amino-derivatives of 2-methylanthraquinone (Arient et al., 1967).
Applications in Analytical Chemistry
Methyl 2-(cyclohexylamino)-5-nitrobenzoate has applications in analytical chemistry, such as in the development of chromatographic methods. Kishore Gaddam et al. (2020) developed an HPLC method for detecting genotoxic impurities, including Methyl 2-(chloromethyl)-3-nitrobenzoate (Gaddam et al., 2020).
properties
IUPAC Name |
methyl 2-(cyclohexylamino)-5-nitrobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4/c1-20-14(17)12-9-11(16(18)19)7-8-13(12)15-10-5-3-2-4-6-10/h7-10,15H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHNFUZCKCYJLCS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])NC2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(cyclohexylamino)-5-nitrobenzoate | |
CAS RN |
83909-56-2 |
Source
|
| Record name | methyl 2-(cyclohexylamino)-5-nitrobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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